Cas no 1596954-39-0 (2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol)

• Product Name: 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol
• CAS No: 1596954-39-0
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 5579052
• Update Time: 2025-06-14

2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol Chemical and Physical Properties

Names and Identifiers

• 3-Butyn-2-ol, 2-methyl-4-(4-methyl-3-pyridinyl)-
• 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol

• Inchi： 1S/C11H13NO/c1-9-5-7-12-8-10(9)4-6-11(2,3)13/h5,7-8,13H,1-3H3
• InChI Key： KFMXUTAPDWIVBA-UHFFFAOYSA-N
• SMILES： CC(C)(O)C#CC1=C(C)C=CN=C1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Predicted)
• Boiling Point: 308.5±37.0 °C(Predicted)
• pka: 13.21±0.29(Predicted)

Additional information on 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol

Comprehensive Analysis of 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol (CAS No. 1596954-39-0): Properties, Applications, and Industry Trends

In the rapidly evolving field of organic chemistry, 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol (CAS No. 1596954-39-0) has garnered significant attention due to its unique structural features and versatile applications. This compound, characterized by a pyridine ring and an alkynol moiety, serves as a critical intermediate in pharmaceutical synthesis and material science. Researchers are increasingly exploring its potential in drug discovery, particularly for targeting kinase inhibitors and neurodegenerative disease pathways, aligning with current trends in precision medicine.

The molecular structure of 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol combines a 4-methylpyridine group with a butynol chain, offering both lipophilic and hydrogen-bonding capabilities. This duality enhances its utility in medicinal chemistry, where it functions as a scaffold for designing bioactive molecules. Recent studies highlight its role in developing anti-inflammatory agents, a hot topic given the global focus on chronic inflammation and immune modulation. The compound’s CAS No. 1596954-39-0 is frequently searched in academic databases, reflecting growing interest in its structure-activity relationships (SAR).

From an industrial perspective, 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol is pivotal in fine chemical production. Its synthesis often involves Sonogashira coupling or Grignard reactions, methodologies widely discussed in green chemistry forums. Manufacturers emphasize optimizing atom economy and reducing solvent waste, addressing the demand for sustainable synthesis—a key concern among environmentally conscious researchers. The compound’s stability under various pH conditions also makes it suitable for formulation development, a recurring theme in pharmaceutical SEO queries.

Emerging applications of CAS No. 1596954-39-0 extend to agrochemicals and electronic materials. Its conjugated alkyne system shows promise in OLED (organic light-emitting diode) research, coinciding with the surge in flexible display technology searches. Additionally, its bioisosteric potential—replacing traditional benzene rings in lead optimization—resonates with computational chemistry enthusiasts exploring AI-driven molecular design.

Quality control of 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol relies on advanced analytical techniques like HPLC-MS and NMR spectroscopy, topics frequently queried in laboratory forums. Regulatory compliance with ICH guidelines ensures its safe use in GMP environments, a critical aspect for contract research organizations (CROs). The compound’s logP and pKa values, often searched alongside its CAS number, further underscore its relevance in ADMET profiling.

In summary, 2-methyl-4-(4-methylpyridin-3-yl)but-3-yn-2-ol (CAS No. 1596954-39-0) exemplifies the intersection of chemical innovation and market needs. Its multifaceted applications—from targeted therapy to smart materials—position it as a compound of enduring scientific and commercial value. As high-throughput screening and machine learning reshape chemical research, this molecule’s adaptability ensures its prominence in future R&D breakthroughs.